Cas no 955258-06-7 (3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2,6-difluorophenyl)urea)

• Product Name: 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2,6-difluorophenyl)urea
• CAS No: 955258-06-7
• MF: C₁₉H₁₇F₂N₃O₄
• MW: 389.352791547775
• CID: 6377767
• PubChem ID: 16920256
• Update Time: 2025-10-31

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2,6-difluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2,6-difluorophenyl)urea
• 1-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-3-(2,6-difluorophenyl)urea
• F2372-0347
• AKOS024644134
• 955258-06-7
• 3-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-1-(2,6-difluorophenyl)urea
• 1-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-3-(2,6-difluorophenyl)urea

• Inchi： 1S/C19H17F2N3O4/c20-13-2-1-3-14(21)18(13)23-19(26)22-8-11-6-17(25)24(9-11)12-4-5-15-16(7-12)28-10-27-15/h1-5,7,11H,6,8-10H2,(H2,22,23,26)
• InChI Key： FIOFQUWMDBFBNZ-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(C2=CC=C3OCOC3=C2)C1)C(NC1=C(F)C=CC=C1F)=O

Computed Properties

• Exact Mass: 389.11871236g/mol
• Monoisotopic Mass: 389.11871236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.9Ų

Additional information on 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2,6-difluorophenyl)urea

Comprehensive Analysis of 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2,6-difluorophenyl)urea (CAS No. 955258-06-7)

The compound 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2,6-difluorophenyl)urea, identified by its CAS No. 955258-06-7, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a benzodioxole moiety, a pyrrolidinone ring, and a difluorophenylurea group makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly focusing on its potential as a modulator of biological pathways, given its intricate molecular architecture.

One of the key features of 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2,6-difluorophenyl)urea is its ability to interact with specific enzyme systems. The benzodioxole component is known for its presence in bioactive compounds, often contributing to enhanced binding affinity and metabolic stability. Meanwhile, the pyrrolidinone ring introduces a conformational constraint that can improve selectivity toward target proteins. The difluorophenylurea segment further enhances the molecule's ability to engage in hydrogen bonding, a critical factor in drug-receptor interactions.

In recent years, the scientific community has shown growing interest in CAS No. 955258-06-7 due to its potential therapeutic applications. For instance, its structural analogs have been explored for their anti-inflammatory and neuroprotective properties. This aligns with current trends in drug development, where researchers are seeking novel compounds to address unmet medical needs, such as neurodegenerative diseases and chronic inflammation. The compound's multi-target potential makes it a subject of intense study in precision medicine.

From a synthetic chemistry perspective, the preparation of 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2,6-difluorophenyl)urea involves sophisticated organic transformations. Key steps often include the formation of the pyrrolidinone core, followed by functionalization with the benzodioxole and difluorophenylurea groups. Optimizing these synthetic routes is crucial for ensuring high yields and purity, which are essential for further pharmacological evaluation. Recent advancements in catalytic methods and green chemistry have also influenced the synthesis of such complex molecules.

The physicochemical properties of CAS No. 955258-06-7 are another area of interest. Its solubility, stability, and bioavailability are critical factors that determine its suitability for drug development. Computational modeling and in silico studies have been employed to predict these properties, reducing the need for extensive experimental screening. This approach is particularly relevant in the era of AI-driven drug discovery, where machine learning algorithms are used to accelerate the identification of promising candidates.

Beyond its pharmaceutical potential, 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2,6-difluorophenyl)urea has also been studied in the context of chemical biology. Researchers are investigating its role as a probe to elucidate biological mechanisms, leveraging its unique structure to interrogate protein-ligand interactions. This dual utility—as both a therapeutic agent and a research tool—highlights the versatility of this compound.

In conclusion, 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2,6-difluorophenyl)urea (CAS No. 955258-06-7) represents a fascinating area of research at the intersection of chemistry, biology, and medicine. Its complex structure, combined with its potential applications, makes it a compelling subject for further investigation. As the scientific community continues to explore its properties, this compound may pave the way for innovative solutions to some of today's most pressing health challenges.